Cas no 679794-96-8 (Benzene, 1-(1,1-dimethylethoxy)-2-fluoro-)

• Product Name: Benzene, 1-(1,1-dimethylethoxy)-2-fluoro-
• CAS No: 679794-96-8
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 4139772
• PubChem ID: 57994090
• Update Time: 2025-04-24

Benzene, 1-(1,1-dimethylethoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethoxy)-2-fluoro-
• 679794-96-8
• SCHEMBL10202574
• 1-(tert-butoxy)-2-fluorobenzene

• Inchi： 1S/C10H13FO/c1-10(2,3)12-9-7-5-4-6-8(9)11/h4-7H,1-3H3
• InChI Key： AWIWHADWUAZFMB-UHFFFAOYSA-N
• SMILES： C1(OC(C)(C)C)=CC=CC=C1F

Computed Properties

• Exact Mass: 168.095043196Da
• Monoisotopic Mass: 168.095043196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų